Cas no 850623-77-7 (Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide)

• Product Name: Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide
• CAS No: 850623-77-7
• MF: C₇H₇BF₃KS
• MW: 230.099992036819
• MDL: MFCD04115773
• CID: 716998
• PubChem ID: 44717213
• Update Time: 2025-07-17

Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (2-METHYLTHIOPHENYL)TRIFLUOROBORATE
• Potassium(2-Methylthiophenyl)Trifluorborate
• Potassium trifluoro(2-(methylthio)phenyl)borate
• Potassium 2-methylthiophenyltrifluoroborate
• potassium trifluoro-(2-methylsulfanylphenyl)boranuide
• Potassium(2-Methylsulfonylphenyl)trifluoroboroate
• Potassium trifluoro[2-(methylsulfanyl)phenyl]boranuide
• AKOS012987383
• 850623-77-7
• D71347
• Potassium trifluoro[2-(methylsulfanyl)phenyl]borate(1-)
• DTXSID30660116
• EN300-1253090
• potassium;trifluoro-(2-methylsulfanylphenyl)boranuide
• MFCD04115773
• AB20607
• Potassium(2-methylthiophenyl)trifluoroborate
• Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide

• MDL： MFCD04115773
• Inchi： 1S/C7H7BF3S.K/c1-12-7-5-3-2-4-6(7)8(9,10)11;/h2-5H,1H3;/q-1;+1
• InChI Key： ACOYJOWMHXJLJP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=C(SC)C=CC=C1)(F)F

Computed Properties

• Exact Mass: 229.99500
• Monoisotopic Mass: 229.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 274-276
• Boiling Point: 389.1±52.0 °C at 760 mmHg
• Flash Point: 189.1±30.7 °C
• PSA: 25.30000
• LogP: 2.46290
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide

Recent Advances in Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide (CAS: 850623-77-7) Research

Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide (CAS: 850623-77-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This organoboron compound, characterized by its trifluoroborate moiety and methylsulfanylphenyl group, has shown promising applications in medicinal chemistry, particularly in the development of novel therapeutics and diagnostic agents. Recent studies have focused on its unique chemical properties, including its stability, reactivity, and potential as a versatile building block in synthetic chemistry.

One of the key areas of research involving Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide is its role in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals. The compound's trifluoroborate group enhances its stability and solubility, making it an attractive reagent for such transformations. Recent publications have highlighted its efficacy in coupling reactions with aryl halides, leading to the formation of biaryl structures that are prevalent in many drug molecules.

In addition to its synthetic utility, Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its mechanism of action. These findings open new avenues for the development of boron-based therapeutics, a field that has gained traction due to the unique properties of boron in drug design.

The compound's stability under physiological conditions has also been a subject of recent investigation. Studies have demonstrated that Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide maintains its integrity in aqueous environments, which is crucial for its potential use in vivo. This stability, combined with its reactivity, makes it a promising candidate for further development in drug delivery systems and imaging agents. Researchers are particularly interested in its potential applications in boron neutron capture therapy (BNCT), a targeted radiation therapy for cancer.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing more efficient purification methods. These improvements are essential for ensuring the compound's reproducibility and scalability in industrial applications.

Looking ahead, the future research directions for Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide include further exploration of its biological activities, expansion of its synthetic applications, and development of novel derivatives with enhanced properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this compound. As the field continues to evolve, Potassium Trifluoro-(2-methylsulfanylphenyl)boranuide is poised to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.